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Compound of Interest

Compound Name: Ethylamine hydrochloride

Cat. No.: B045346

An In-depth Technical Guide to the Safe Laboratory Use of Ethylamine Hydrochloride

This guide provides comprehensive safety information for the handling and use of Ethylamine
Hydrochloride in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals who work with this chemical. The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of the
associated hazards and the necessary precautions.

Chemical Identification

Identifier Value

Chemical Name Ethylamine hydrochloride

Ethylammonium chloride, Ethanamine

Synonyms hydrochloride, Monoethylammonium chloride[1]
[2][3][4]

CAS Number 557-66-4[2][5][6][7]

EC Number 209-182-8[1][6][8][9]

Molecular Formula C2H7N-HCI[2][10][11] or C2HsCIN[5][7]

Molecular Weight 81.54 g/mol [1][2][9]

] A salt composed of the ethylammonium cation
Chemical Structure ) )
and the chloride anion.
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Hazard Identification

Ethylamine hydrochloride is classified as a hazardous substance and requires careful
handling.[12]

GHS Classification Summary

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[21[8][1.0]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1][2][8][10]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2][8][10]

Label Elements:

» Pictogram:

 Signal Word:Warning[1][2]

o Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P332+P313, P337+P313, P362+P364, P403+P233, P405, P501.

[21[31[7]
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GHS Hazard Identification

Signal Word: Warning Pictogram: Exclamation Mark

1
* HaZard Statements

H335: May cause respiratory irritation H315: Causes skin irritation H319: Causes serious eye irritation

rocantian N\ L

noo
CSpPorsC

Prevention (P261, P280) Response (P302, P305)
- Avoid breathing dust - IF ON SKIN: Wash with water
- Wear protective gear - IF IN EYES: Rinse cautiously

Storage (P403)
- Store in a well-ventilated place

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for Ethylamine Hydrochloride.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b045346?utm_src=pdf-body-img
https://www.benchchem.com/product/b045346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

White to off-white or cream-colored crystalline
Appearance

powder.[1][2]
Odor Slight amine-like odor.[2][3]
] ] 105 - 108 °C[10], 203-208 °C (with
Melting Point -
decomposition)[2]
Boiling Point Not applicable (decomposes).[2]
Solubility Highly soluble in water, soluble in alcohol.[2][11]
pH 5 -7 (10 g/L aqueous solution at 20°C).[6]
Density ~0.9-1.22 g/cm3.[2][6]
Vapor Pressure 0.000362 mmHg.[1]
N Hygroscopic; stable under normal conditions.
Stability

[10]

Toxicological Information

Ethylamine hydrochloride is harmful if it comes into contact with the skin, eyes, or is inhaled.

[1]5]

» Acute Toxicity: No oral, dermal, or inhalation acute toxicity data is available, but it is not
classified as acutely toxic.[6][10] An intraperitoneal LD50 in mice has been reported as 2,610
mg/kg.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1][6][8]
o Serious Eye Damage/Irritation: Causes serious eye irritation.[1][6][8]
» Respiratory/Skin Sensitization: Not classified as a respiratory or skin sensitizer.[6][8]

o Carcinogenicity: Not classified as carcinogenic.[6][8] No known carcinogenic chemicals are
in this product.[10]
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e Germ Cell Mutagenicity: Not classified as germ cell mutagenic.[6][8]
o Reproductive Toxicity: Not classified as a reproductive toxicant.[6][8]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][8][10]
The target organ is the respiratory system.[10]

» Specific Target Organ Toxicity (Repeated Exposure): Not classified as a specific target organ
toxicant from repeated exposure.[6][8]

Laboratory Safety Protocols

Strict adherence to safety protocols is mandatory when handling Ethylamine Hydrochloride.

Protocol 1: Engineering Controls and Personal
Protective Equipment (PPE)

This protocol outlines the necessary engineering controls and PPE to minimize exposure.
Methodology:

o Ventilation: Always handle Ethylamine Hydrochloride in a well-ventilated area.[7][13] Use a
chemical fume hood or other local exhaust ventilation, especially when handling the powder
to prevent dust formation.[7][14]

o Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to
EN166 or NIOSH-approved standards.[7][10][14]

o Skin and Hand Protection: Wear impervious protective gloves (e.g., butyl rubber) and a lab
coat or long-sleeved clothing.[10][13][15] Gloves must be inspected before use and removed
carefully to avoid skin contamination.[3][15]

o Respiratory Protection: If engineering controls are insufficient or if dust formation is
significant, use a NIOSH-approved particulate filter respirator (e.g., P2 filter).[6][10]
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Caption: Personal Protective Equipment (PPE) Selection Guide.

Protocol 2: First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
Methodology:

o General Advice: If symptoms persist, seek medical attention and show the Safety Data Sheet
to the physician.[7][10]

 Inhalation: Move the person to fresh air.[7][10] If breathing is difficult or stops, provide
artificial respiration.[10] Seek medical attention if symptoms occur or persist.[3][10]

» Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][10] If skin irritation occurs, get
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medical advice.[10]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[3][10] Remove contact lenses if present and easy to do.[7] If eye irritation

persists, consult an ophthalmologist.[6]

Ingestion: Clean the mouth with water and then drink plenty of water.[3][10] Do not induce
vomiting. Never give anything by mouth to an unconscious person.[7] Get medical attention if
symptoms occur.[3][10]

Protocol 3: Accidental Release Measures

This protocol details the steps for containing and cleaning up spills.
Methodology:

Personal Precautions: Ensure adequate ventilation and evacuate personnel from the area.[7]
Avoid breathing dust and prevent contact with skin and eyes by wearing the appropriate PPE
as described in Protocol 1.[7][12]

Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[7][14]

Containment and Cleaning Up:
o For minor spills, carefully sweep up the solid material, avoiding dust generation.[10][12]

o Place the collected material into a suitable, closed, and labeled container for disposal.[7]
[10]

o For major spills, alert emergency responders and advise them of the hazard's location and
nature.[12]

Handling and Storage

Proper handling and storage are essential to maintain the chemical's stability and prevent
hazardous situations.
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Handling: Avoid contact with skin and eyes and do not inhale dust.[2] Handle in accordance
with good industrial hygiene and safety practices.[10][15] Wash hands thoroughly after
handling.[7][13]

Storage: Store in a cool, dry, and well-ventilated place.[2][7][13] Keep containers tightly
closed to protect from moisture, as the material is hygroscopic.[2][10] Store away from
incompatible materials such as strong oxidizing agents and strong bases.[2][10]
Recommended storage temperature is 15-25 °C.[14]

Stability and Reactivity

Reactivity: Generally not reactive under normal conditions.[10]

Chemical Stability: The material is stable under recommended storage conditions but is
hygroscopic.[6][10]

Possibility of Hazardous Reactions: Violent reactions can occur with strong oxidizing agents.
[6] No hazardous polymerization is expected.[10]

Conditions to Avoid: Exposure to moist air or water, and incompatible products.[6][10]
Incompatible Materials: Strong oxidizing agents.[3][10]

Hazardous Decomposition Products: Upon thermal decomposition, it may release nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO3z), and hydrogen chloride gas.[3]
[10]

Fire-Fighting Measures

Extinguishing Media: Use water spray, carbon dioxide (CO:z), dry chemical, or alcohol-
resistant foam.[7][10] Do not use a direct water jet.[14]

Specific Hazards: The material is combustible but not readily ignited.[6] Fine dust
accumulations may burn rapidly if ignited.[12] Thermal decomposition can release irritating
and toxic gases.[3][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][10]
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Caption: Emergency Response Flowchart for Laboratory Incidents.

Disposal Considerations

Dispose of Ethylamine Hydrochloride and its containers in accordance with local, regional,
and national regulations. Waste is typically classified as hazardous.[3] It should be sent to an
approved waste disposal plant.[3][7] Do not release into the environment.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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